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Abstract
(+)-Isomenthol, a diastereomer of menthol, is a monoterpene alcohol with significant

applications in the flavor, fragrance, and pharmaceutical industries. Its unique stereochemistry

dictates its physical and chemical properties, influencing its biological activity and potential

therapeutic applications. This technical guide provides a comprehensive overview of the core

physical and chemical characteristics of (+)-Isomenthol, including its structural features,

spectroscopic data, and key chemical transformations. Detailed experimental protocols for the

determination of its properties and for characteristic reactions are provided to support

researchers in their laboratory work. Furthermore, this guide explores the biological

significance of (+)-Isomenthol, particularly its interaction with the TRPM8 receptor, a key

player in thermosensation.

Introduction
(+)-Isomenthol, systematically named (1S,2R,5R)-5-methyl-2-(1-methylethyl)cyclohexan-1-ol,

is one of the eight stereoisomers of menthol.[1] Unlike the more common (-)-menthol, which is
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known for its strong cooling sensation, (+)-Isomenthol possesses different sensory properties

and chemical reactivity due to the specific spatial arrangement of its hydroxyl, methyl, and

isopropyl groups.[1] A thorough understanding of its physical and chemical properties is crucial

for its effective utilization in various scientific and industrial applications, from asymmetric

synthesis to the development of novel therapeutic agents.

Physical Properties of (+)-Isomenthol
The physical properties of (+)-Isomenthol are summarized in the table below. These properties

are essential for its handling, purification, and formulation.

Property Value Reference

IUPAC Name
(1S,2R,5R)-5-methyl-2-(1-

methylethyl)cyclohexan-1-ol
[2]

CAS Number 23283-97-8 [3]

Molecular Formula C₁₀H₂₀O [3]

Molecular Weight 156.27 g/mol [2]

Appearance
White to almost white semi-

transparent solid
[4]

Melting Point 77-83 °C [5]

Boiling Point 218-219 °C [4][5]

Density 0.904 g/cm³ at 20 °C [4]

Refractive Index (n_D^20) 1.457 [4][6]

Optical Rotation [α]_D^20
+25.5° ± 2.0° (c = 0.5 in

ethanol)

Solubility
Practically insoluble in water.

Sparingly soluble in ethanol.
[1][7]

Vapor Pressure 1 mm Hg at ~56 °C (133 °F) [4][6]

Flash Point 93.3 °C (196 °F) [4][6]
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Chemical Properties and Reactivity
(+)-Isomenthol, as a secondary alcohol, undergoes typical reactions such as oxidation,

esterification, and isomerization. Its stereochemistry plays a significant role in the kinetics and

product distribution of these reactions.

Oxidation
Oxidation of the secondary alcohol group in (+)-Isomenthol yields the corresponding ketone,

isomenthone. This reaction is a common transformation in organic synthesis and can be

achieved using various oxidizing agents.

Esterification
The hydroxyl group of (+)-Isomenthol can be esterified with carboxylic acids or their

derivatives to form esters. These esters are often valuable as flavoring and fragrance

compounds. The rate of esterification can be influenced by the steric hindrance around the

hydroxyl group.

Isomerization
Under acidic or catalytic conditions, (+)-Isomenthol can undergo isomerization to other

menthol diastereomers. This process is driven by the relative thermodynamic stabilities of the

different isomers, with the equilibrium favoring the most stable conformation where the bulky

substituents occupy equatorial positions.

Spectroscopic Data
The structural elucidation and purity assessment of (+)-Isomenthol rely heavily on various

spectroscopic techniques.

¹H NMR Spectroscopy
The ¹H NMR spectrum of (+)-Isomenthol provides detailed information about the chemical

environment of each proton in the molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b7771115/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-isomenthol
https://www.benchchem.com/product/b7771115/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-isomenthol
https://www.benchchem.com/product/b7771115/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-isomenthol
https://www.benchchem.com/product/b7771115/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-isomenthol
https://www.benchchem.com/product/b7771115/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-isomenthol
https://www.benchchem.com/product/b7771115/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-isomenthol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assignment Chemical Shift (δ, ppm)

A 3.787

B 1.97

C 1.601

D 1.54

E 1.52

F 1.49

G 1.43

J 1.36

K 1.30

L 1.149

M 0.927

N 0.863

Data obtained from a 400 MHz spectrum in CDCl₃. Assignments were confirmed by H-H COSY

and C-H COSY.[6]

¹³C NMR Spectroscopy
While specific experimental data for (+)-Isomenthol is not readily available in the cited

literature, the expected chemical shifts can be predicted based on the known values for other

menthol isomers. The carbon chemical shifts are sensitive to the stereochemical environment.

For comparison, the ¹³C NMR data for (-)-Menthol and (+)-Neomenthol are provided below.
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Carbon Assignment
(-)-Menthol (δ, ppm in

CDCl₃)

(+)-Neomenthol (δ, ppm in

CDCl₃)

C1 (CHOH) 71.36 67.57

C2 (cyclohexane) 50.01 47.88

C3 (cyclohexane) 23.02 24.09

C4 (cyclohexane) 34.48 34.99

C5 (cyclohexane) 31.57 29.05

C6 (cyclohexane) 44.97 42.50

CH₃ (methyl) 22.15 22.28

CH (isopropyl) 25.67 25.72

CH₃ (isopropyl) 15.97 20.64

CH₃ (isopropyl) 20.95 21.10

Reference data for comparison.

Infrared (IR) Spectroscopy
The IR spectrum of (+)-Isomenthol is expected to show characteristic absorption bands for the

hydroxyl and alkyl groups.

Functional Group Expected Wavenumber (cm⁻¹)

O-H stretch (alcohol) 3200-3600 (broad)

C-H stretch (alkane) 2850-3000

C-O stretch (alcohol) 1000-1260

Mass Spectrometry
Electron ionization mass spectrometry of (+)-Isomenthol results in a characteristic

fragmentation pattern that can be used for its identification.
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m/z Relative Intensity (%) Possible Fragment

156 ~13 [M]⁺ (Molecular Ion)

138 ~13 [M-H₂O]⁺

123 ~22 [M-H₂O-CH₃]⁺

95 ~55 [M-H₂O-C₃H₇]⁺

81 ~56 [M-H₂O-C₄H₉]⁺

71 100 [C₅H₁₁]⁺

55 ~35 [C₄H₇]⁺

43 ~26 [C₃H₇]⁺

41 ~29 [C₃H₅]⁺

Data obtained from Electron Ionization (EI) at 70 eV.[6]

Biological Activity and Signaling Pathways
(+)-Isomenthol, like other menthol isomers, can interact with the Transient Receptor Potential

Melastatin 8 (TRPM8) channel, which is a key sensor for cold temperatures in the body.[3][4]

The activation of TRPM8 by menthol isomers leads to a cooling sensation.

TRPM8 Activation Pathway
The binding of (+)-Isomenthol to the TRPM8 channel is believed to occur within a binding

pocket in the voltage-sensing domain of the channel.[4] This interaction induces a

conformational change, leading to the opening of the non-selective cation channel. The

subsequent influx of Ca²⁺ and Na⁺ ions depolarizes the sensory neuron, triggering an action

potential that is transmitted to the brain and perceived as a cooling sensation.[3]

(+)-Isomenthol TRPM8 Channel
(Closed)

Binds to
Voltage Sensor TRPM8 Channel

(Open)

Conformational
Change Ca²⁺ / Na⁺

Influx
Allows Membrane

Depolarization
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Simplified signaling pathway of (+)-Isomenthol-induced TRPM8 activation.

Experimental Protocols
Detailed methodologies for the determination of key physical properties and for performing

characteristic chemical reactions are provided below.

Determination of Physical Properties

Melting Point Determination Boiling Point Determination Spectroscopic Analysis

Sample Preparation:
Dry and powder the solid.

Load into Capillary Tube:
Pack to 2-3 mm height.

Measure in Apparatus:
Heat slowly (1-2 °C/min)

near melting point.

Record Range:
From first droplet to

complete liquefaction.

Setup Thiele Tube:
Attach vial with sample and

inverted capillary to thermometer.

Heat Gently:
Observe for a steady stream

of bubbles.

Cool Slowly:
Record temperature when liquid

enters the capillary.

Sample Preparation:
Dissolve in appropriate

deuterated solvent (NMR)
or prepare a thin film (IR).

Acquire Spectra:
Run ¹H NMR, ¹³C NMR,

IR, and MS.

Analyze Data:
Interpret chemical shifts,

coupling constants, functional
groups, and fragmentation.

Click to download full resolution via product page

General experimental workflow for determining physical and spectroscopic properties.

6.1.1 Melting Point Determination (Capillary Method)[8][9]

Sample Preparation: Ensure the (+)-Isomenthol sample is dry and finely powdered.
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Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a

small amount. Invert the tube and tap it gently on a hard surface to pack the solid into the

sealed end to a height of 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into a melting point apparatus.

Measurement: Heat the sample at a moderate rate initially. As the temperature approaches

the expected melting point, reduce the heating rate to 1-2 °C per minute to ensure accuracy.

Recording: Record the temperature at which the first droplet of liquid is observed and the

temperature at which the entire sample becomes a clear liquid. This range is the melting

point.

6.1.2 Boiling Point Determination (Thiele Tube Method)[10]

Apparatus Setup: Attach a small test tube containing 0.5-1 mL of (+)-Isomenthol to a

thermometer. Place a capillary tube, sealed at one end, into the test tube with the open end

submerged in the liquid.

Heating: Gently heat the side arm of the Thiele tube containing a high-boiling point liquid

(e.g., mineral oil) with a Bunsen burner.

Observation: As the sample heats, a stream of bubbles will emerge from the capillary tube.

Measurement: Remove the heat and allow the apparatus to cool slowly. The boiling point is

the temperature at which the bubbling stops and the liquid is drawn back into the capillary

tube.

6.1.3 Spectroscopic Analysis

NMR Spectroscopy: Dissolve 5-25 mg of (+)-Isomenthol in approximately 0.7 mL of a

deuterated solvent (e.g., CDCl₃) in an NMR tube. Acquire ¹H and ¹³C NMR spectra using a

standard NMR spectrometer.[11]

IR Spectroscopy: Prepare a thin film of solid (+)-Isomenthol on a salt plate (e.g., NaCl or

KBr) by dissolving a small amount in a volatile solvent (e.g., dichloromethane), applying a
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drop to the plate, and allowing the solvent to evaporate.[3] Alternatively, prepare a KBr pellet.

Obtain the spectrum using an FT-IR spectrometer.

Mass Spectrometry: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or GC inlet. Use electron ionization (EI) at 70 eV to

generate the mass spectrum.[12]

Chemical Reactions
6.2.1 Oxidation to Isomenthone (Jones Oxidation)[13][14]

Reagent Preparation: Prepare the Jones reagent by dissolving chromium trioxide (CrO₃) in a

mixture of concentrated sulfuric acid and water.

Reaction Setup: Dissolve (+)-Isomenthol in acetone in a flask and cool the mixture in an ice

bath.

Reaction: Slowly add the Jones reagent dropwise to the stirred solution of (+)-Isomenthol. A
color change from orange-red to green will be observed.

Workup: After the reaction is complete (monitored by TLC), quench the excess reagent with

isopropanol.

Isolation: Remove the acetone by rotary evaporation, add water, and extract the product with

an organic solvent (e.g., ether). Wash the organic layer, dry it over an anhydrous salt (e.g.,

Na₂SO₄), and evaporate the solvent to obtain isomenthone.

6.2.2 Esterification with Acetic Anhydride

Reaction Setup: In a round-bottom flask, combine (+)-Isomenthol, acetic anhydride, and a

catalytic amount of a strong acid (e.g., sulfuric acid) or a base (e.g., pyridine).

Reaction: Heat the mixture under reflux for a specified period.

Workup: After cooling, pour the reaction mixture into water to hydrolyze the excess acetic

anhydride.
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Isolation: Extract the ester product with an organic solvent. Wash the organic layer with a

dilute base solution (e.g., NaHCO₃) to remove any unreacted acid, followed by a brine wash.

Dry the organic layer and remove the solvent to yield the ester.

6.2.3 Acid-Catalyzed Isomerization

Reaction Setup: Dissolve (+)-Isomenthol in an inert solvent and add a catalytic amount of a

strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

Reaction: Heat the mixture to reflux and monitor the reaction progress by GC or TLC to

observe the formation of other menthol isomers.

Workup and Isolation: Once equilibrium is reached or the desired conversion is achieved,

cool the reaction, neutralize the acid, and extract the products. The individual isomers can

then be separated by chromatography.

Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of (+)-Isomenthol. The tabulated data, spectroscopic information, and detailed experimental

protocols serve as a valuable resource for researchers, scientists, and professionals in the field

of drug development. The exploration of its interaction with the TRPM8 receptor highlights the

importance of stereochemistry in biological activity and opens avenues for further investigation

into its therapeutic potential. The provided diagrams for signaling pathways and experimental

workflows offer a clear visual representation of the key concepts discussed. A comprehensive

understanding of the properties of (+)-Isomenthol is essential for its application in the

synthesis of new chemical entities and the development of innovative products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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